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An In-depth Technical Guide to 3,6-
Dichlorocarbazole
Introduction

3,6-Dichlorocarbazole is a halogenated aromatic compound belonging to the carbazole family.

It is recognized for its unique chemical and electronic properties, which make it a valuable

intermediate and building block in various scientific fields. For researchers, particularly in

materials science and drug development, it serves as a key component in the synthesis of

more complex molecules, including organic electronics and potential pharmaceutical agents.[1]

Its excellent thermal stability and electron-transporting capabilities are notable, positioning it as

a critical material for developing next-generation electronic devices like organic light-emitting

diodes (OLEDs) and organic photovoltaic cells.[1] Furthermore, its role as an aryl hydrocarbon

receptor (AHR) agonist and its classification as a polyhalogenated carbazole (PHCZ) with

dioxin-like toxicity make it a compound of interest in environmental science and toxicology.[2][3]

[4]

This guide provides a comprehensive overview of 3,6-Dichlorocarbazole, focusing on its

chemical identifiers, physicochemical properties, relevant experimental protocols, and

biological significance to support advanced research and development.
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Chemical Identifiers and Physicochemical
Properties
A clear identification of a chemical compound is fundamental for research and regulatory

purposes. The following tables summarize the key identifiers and physicochemical properties of

3,6-Dichlorocarbazole.

Table 1: Chemical Identifiers for 3,6-Dichlorocarbazole

Identifier Value

CAS Number 5599-71-3[1][2][5][6][7]

IUPAC Name 3,6-dichloro-9H-carbazole[5]

Molecular Formula C₁₂H₇Cl₂N[1][2][5][6]

SMILES
C1=CC2=C(C=C1Cl)C3=C(N2)C=CC(=C3)Cl[2]

[8]

InChI
InChI=1S/C₁₂H₇Cl₂N/c13-7-1-3-11-9(5-7)10-6-

8(14)2-4-12(10)15-11/h1-6,15H[2][5][8]

InChIKey BIMDTNQPZWJKPL-UHFFFAOYSA-N[2][5][8]

PubChem CID 236487[1][5]

MDL Number MFCD00218271[1][7]

EC Number 679-764-8[5]

Table 2: Physicochemical Properties of 3,6-Dichlorocarbazole
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Property Value

Molecular Weight 236.1 g/mol [1][2][7]

Monoisotopic Mass 234.9955546 Da[5]

Appearance
White to light yellow to light orange

powder/crystal[1][2]

Melting Point 204 - 210 °C[1]

Boiling Point (Predicted) 420.0 ± 25.0 °C[2][7]

Density (Predicted) 1.476 ± 0.06 g/cm³[2][7]

pKa (Predicted) 15.52 ± 0.30[2][7]

Solubility Soluble in Acetone[2][7]

Biological Activity and Toxicological Profile
3,6-Dichlorocarbazole is recognized as an aryl hydrocarbon receptor (AHR) agonist.[2] The

AHR is a ligand-activated transcription factor involved in regulating biological responses to

planar aromatic hydrocarbons. Activation of the AHR pathway is a key mechanism for the toxic

effects of dioxin-like compounds. As a result, 3,6-Dichlorocarbazole exhibits dioxin-like

toxicity.[3][4]

Studies have shown its persistence in the environment and potential for bioaccumulation.[3][9]

Research on its effects in soil indicates that it can alter the microbial community structure,

inhibiting processes like nitrification while promoting denitrification and hydrocarbon

degradation.[10] In aquatic life, such as the red crucian carp, exposure has been shown to

induce oxidative stress, lipid peroxidation, and DNA damage, leading to histopathological

changes in the liver.[9]

Aryl Hydrocarbon Receptor (AHR) Signaling Pathway
The diagram below illustrates a simplified canonical AHR signaling pathway, which is activated

by ligands such as 3,6-Dichlorocarbazole.
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Caption: Simplified AHR signaling pathway activated by 3,6-Dichlorocarbazole.

Experimental Protocols
Detailed experimental protocols are crucial for reproducibility. While specific synthesis protocols

for 3,6-Dichlorocarbazole are not readily available in the provided search results, a standard

method involves the electrophilic chlorination of carbazole. The following sections detail a

representative protocol for the synthesis of a structurally similar compound, 3,6-

dibromocarbazole, and a protocol for analyzing the degradation of 3,6-Dichlorocarbazole in

soil.

Protocol 1: Synthesis of Halogenated Carbazoles
(Adapted from 3,6-Dibromocarbazole Synthesis)
This protocol describes a general method for the electrophilic halogenation of carbazole using

an N-halosuccinimide, which can be adapted for chlorination.[11]

Materials:

Carbazole

N-Chlorosuccinimide (NCS)
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N,N-Dimethylformamide (DMF)

Distilled Water

Ethyl Acetate

Sodium Sulfate

Standard glassware for organic synthesis (round-bottom flask, condenser)

Stirring and cooling apparatus (ice bath)

Procedure:

Dissolve carbazole (1 equivalent) in DMF in a round-bottom flask.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of N-Chlorosuccinimide (approximately 2.2 equivalents for

dichlorination) in DMF dropwise to the carbazole solution.

Allow the reaction mixture to warm to room temperature and stir for 24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into distilled water to precipitate the crude

product.

Filter the precipitate under vacuum and wash thoroughly with distilled water.

Dissolve the crude product in ethyl acetate and dry the organic layer with sodium sulfate.

Filter the solution and concentrate it under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent (e.g., chloroform or

ethanol) to yield pure 3,6-Dichlorocarbazole.
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Caption: General workflow for the synthesis of 3,6-Dichlorocarbazole.
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Protocol 2: Analysis of 3,6-Dichlorocarbazole
Degradation in Soil
This protocol outlines a method for studying the environmental fate of 3,6-Dichlorocarbazole
in a soil matrix.[3]

Materials:

Soil samples spiked with 3,6-Dichlorocarbazole

Accelerated Solvent Extractor (ASE)

Solvents for extraction (e.g., hexane, dichloromethane)

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

High-Resolution Gas Chromatography/Mass Spectrometry (HR-GC/MS) system

Isotope-labeled internal standard for quantification

Procedure:

Incubate soil samples spiked with a known concentration of 3,6-Dichlorocarbazole under

controlled environmental conditions for a set time period (e.g., 57 days).

At specified time points, collect soil subsamples for analysis.

Extract the carbazoles from the soil using Accelerated Solvent Extraction (ASE).

Perform a clean-up of the extract using column chromatography and/or C18-SPE to remove

interfering matrix components.

Add an isotope-labeled internal standard to the cleaned extract.

Analyze the final extract using HR-GC/MS to identify and quantify 3,6-Dichlorocarbazole
and any degradation products.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1220011?utm_src=pdf-body
https://www.benchchem.com/product/b1220011?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20890770/
https://www.benchchem.com/product/b1220011?utm_src=pdf-body
https://www.benchchem.com/product/b1220011?utm_src=pdf-body
https://www.benchchem.com/product/b1220011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the degradation rate and half-life by plotting the natural log of the concentration

ratio (ln(c/c₀)) versus time.

Start: Incubate Spiked Soil Samples

Collect Subsamples Over Time

Accelerated Solvent Extraction (ASE)

Extract Cleanup (Column/SPE)

Add Internal Standard

Analyze by HR-GC/MS

Quantify Compound Concentration

Calculate Degradation Rate & Half-life

End: Degradation Profile
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Click to download full resolution via product page

Caption: Workflow for analyzing the degradation of 3,6-Dichlorocarbazole in soil.

Safety and Handling
3,6-Dichlorocarbazole is classified as an irritant.[2] GHS hazard statements indicate that it

causes skin irritation (H315) and serious eye irritation (H319).[5] Therefore, appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. All work should be conducted in a well-ventilated area

or a chemical fume hood. For detailed safety information, consult the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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